Cas no 1251682-99-1 (6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo4,5-dpyrimidine-5,7-dione)

• Product Name: 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo4,5-dpyrimidine-5,7-dione
• CAS No: 1251682-99-1
• MF: C₁₇H₁₁FN₄O₂S
• MW: 354.358245134354
• CID: 5977172
• PubChem ID: 49666789
• Update Time: 2025-06-27

6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo4,5-dpyrimidine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo4,5-dpyrimidine-5,7-dione
• 6-(2-fluorobenzyl)-3-(pyridin-2-yl)isothiazolo[4,5-d]pyrimidine-5,7(4H,6H)-dione
• AKOS021973833
• 6-[(2-fluorophenyl)methyl]-3-pyridin-2-yl-4H-[1,2]thiazolo[4,5-d]pyrimidine-5,7-dione
• 1251682-99-1
• F3406-9169

• Inchi： 1S/C17H11FN4O2S/c18-11-6-2-1-5-10(11)9-22-16(23)15-14(20-17(22)24)13(21-25-15)12-7-3-4-8-19-12/h1-8H,9H2,(H,20,24)
• InChI Key： IELQWLKUCADREG-UHFFFAOYSA-N
• SMILES： S1C2C(N(C(NC=2C(C2C=CC=CN=2)=N1)=O)CC1C=CC=CC=1F)=O

Computed Properties

• Exact Mass: 354.05867494g/mol
• Monoisotopic Mass: 354.05867494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo4,5-dpyrimidine-5,7-dione

Introduction to 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo[4,5-d]pyrimidine-5,7-dione (CAS No. 1251682-99-1)

The compound 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo[4,5-d]pyrimidine-5,7-dione (CAS No. 1251682-99-1) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule belongs to the thiazolo[4,5-d]pyrimidine scaffold, a structural motif well-documented for its pharmacological potential. The presence of a fluorophenyl group and a pyridin-2-yl substituent introduces unique electronic and steric properties that modulate its biological activity. Recent studies have highlighted the compound's promise in addressing critical therapeutic challenges.

One of the most compelling aspects of this molecule is its dual functionality. The thiazolo[4,5-d]pyrimidine core serves as a privileged structure in drug design due to its ability to interact with biological targets such as enzymes and receptors. The fluorine atom in the aromatic ring enhances metabolic stability while simultaneously influencing binding affinity. This has been a cornerstone in the development of modern therapeutics. Furthermore, the pyridine moiety contributes to favorable solubility and bioavailability profiles, making it an attractive candidate for further optimization.

Recent advancements in computational chemistry have enabled more precise modeling of this compound's interactions with biological systems. Studies using molecular docking techniques have revealed that it exhibits high binding affinity for several key targets implicated in diseases such as cancer and inflammation. Specifically, preliminary data suggests that it may inhibit the activity of enzymes like kinases and phosphodiesterases, which are often overexpressed in pathological conditions. This aligns with the growing interest in small molecules that can modulate signaling pathways dysregulated in these diseases.

The synthesis of this compound has also been refined through modern organic methodologies. The multi-step synthesis involves key transformations such as cyclization and nucleophilic substitution, which have been optimized for high yield and purity. These synthetic strategies not only facilitate large-scale production but also allow for easy modifications to explore analogues with enhanced properties. Such flexibility is crucial for drug discovery pipelines where rapid iteration is essential.

In vitro studies have provided intriguing insights into the pharmacological profile of 6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo[4,5-d]pyrimidine-5,7-dione. Initial assays indicate that it demonstrates potent inhibitory effects on certain cancer cell lines without significant toxicity to normal cells. This selective toxicity is a highly desirable trait in oncology drug development. Additionally, its interaction with inflammatory pathways has been explored; preliminary results suggest it may modulate cytokine release and reduce pro-inflammatory responses.

The integration of this compound into preclinical models has further validated its therapeutic potential. Animal studies have shown promising results in models of tumor growth and inflammation by attenuating disease progression while maintaining physiological function. These findings are particularly noteworthy given the increasing demand for targeted therapies that minimize off-target effects and systemic toxicity. The combination of structural features such as the fluorophenyl, pyridinyl, and thiazolo[4,5-d]pyrimidine core appears to synergistically enhance its efficacy.

From a medicinal chemistry perspective, this molecule exemplifies how structural diversity can be leveraged to discover novel bioactive entities. The strategic placement of substituents not only enhances binding affinity but also contributes to favorable pharmacokinetic properties such as oral bioavailability and tissue distribution. These attributes are critical for translating preclinical success into clinical efficacy. As research continues to uncover new biological targets and mechanisms of disease pathogenesis, compounds like this one will remain at the forefront of therapeutic innovation.

The future development of this compound will likely involve further optimization to improve its pharmacological profile and reduce potential side effects. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining its properties for clinical application. Additionally, exploring its potential as a prodrug or combination therapy may unlock additional therapeutic benefits by enhancing delivery or synergizing with existing treatments.

In conclusion,6-(2-fluorophenyl)methyl-3-(pyridin-2-yl)-4H,5H,6H,7H-1,2thiazolo[4,5-d]pyrimidine-5,7-dione represents a promising lead compound with significant potential in addressing unmet medical needs across multiple disease areas. Its unique structural features combined with compelling preclinical data position it as a valuable asset in ongoing pharmaceutical research efforts aimed at developing next-generation therapeutics.